Cas no 5423-66-5 (1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-)

• Product Name: 1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
• CAS No: 5423-66-5
• MF: C₁₂H₂₉N₃
• MW: 215.378762960434
• CID: 381261
• PubChem ID: 224599
• Update Time: 2025-04-19

1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanediamine,N4-(3-aminopropyl)-N1,N1-diethyl-
• AKOS020320376
• 5423-66-5
• NSC-13231
• NSC13231

• Inchi： 1S/C12H29N3/c1-4-15(5-2)11-6-8-12(3)14-10-7-9-13/h12,14H,4-11,13H2,1-3H3
• InChI Key： ZAHSEHDQGJUREZ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCC(C)NCCCN

Computed Properties

• Exact Mass: 215.23637
• Monoisotopic Mass: 215.236148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3
• XLogP3: 1.1

Experimental Properties

• Density: 0.872
• Boiling Point: 286.1°C at 760 mmHg
• Flash Point: 126.8°C
• Refractive Index: 1.466
• PSA: 41.29